Cas no 17398-66-2 (8a,10a-dimethyl-11-(6-methylheptan-2-yl)-7,8,8a,8b,9,10,10a,11,12,13,13a,13b-dodecahydro-1H-azepino[4,5-d]indeno[4,5-b]azepine-2,5(3H,6H)-dione)

8a,10a-dimethyl-11-(6-methylheptan-2-yl)-7,8,8a,8b,9,10,10a,11,12,13,13a,13b-dodecahydro-1H-azepino[4,5-d]indeno[4,5-b]azepine-2,5(3H,6H)-dione structure
17398-66-2 structure
Product Name:8a,10a-dimethyl-11-(6-methylheptan-2-yl)-7,8,8a,8b,9,10,10a,11,12,13,13a,13b-dodecahydro-1H-azepino[4,5-d]indeno[4,5-b]azepine-2,5(3H,6H)-dione
CAS No:17398-66-2
MF:C27H44N2O2
MW:428.65046787262
CID:905992
PubChem ID:282906
Update Time:2025-04-19

8a,10a-dimethyl-11-(6-methylheptan-2-yl)-7,8,8a,8b,9,10,10a,11,12,13,13a,13b-dodecahydro-1H-azepino[4,5-d]indeno[4,5-b]azepine-2,5(3H,6H)-dione Chemical and Physical Properties

Names and Identifiers

    • 8a,10a-dimethyl-11-(6-methylheptan-2-yl)-7,8,8a,8b,9,10,10a,11,12,13,13a,13b-dodecahydro-1H-azepino[4,5-d]indeno[4,5-b]azepine-2,5(3H,6H)-dione
    • 3,7,9-Trioxa-bicyclo< 3.3.1> nonan; AG-E-89983; 3,7,9-Trioxabicyclo[3.1.1]nonane; CTK1A0912; 3,7,9-Trioxabicyclo[3.3.1]nonane(7CI,8CI,9CI); 3,7a-diaza-4a,7a-dihomo-cholest-4a-ene-4,7-dione; endo-endo-Bicyclo-3,7,9-trioxa< 3.3.1> nonan; endo,endo-bicyclo< 3.3.1> -3,7,9-trioxononane; 3,7,9-Trioxa-bicyclo[3.3.1]nonan; glycerol ether; 3,7,9-trioxa-bicyclo[3.3.1]nonane; 3,7a-Diaza-A,B-bishomo-4a-cholesten-4,7-dion; 3,7,9-tr
    • 8a,10a-Dimethyl-11-(6-methylheptan-2-yl)-7,8,8a,8b,9,10,10a,11,12,13,13a,13b-dodecahydro-3H-azepino[4,5-d]indeno[4,5-b]azepine-2,5-diol
    • DTXSID10938446
    • 17398-66-2
    • NSC-137007
    • NSC137007
    • Inchi: 1S/C27H44N2O2/c1-17(2)7-6-8-18(3)20-9-10-21-25-22(11-12-27(20,21)5)26(4)13-14-28-23(30)15-19(26)16-24(31)29-25/h15,17-18,20-22,25H,6-14,16H2,1-5H3,(H,28,30)(H,29,31)
    • InChI Key: BFUGJHISTKXXTD-UHFFFAOYSA-N
    • SMILES: O=C1CC2=CC(NCCC2(C)C2CCC3(C)C(C(C)CCCC(C)C)CCC3C2N1)=O

Computed Properties

  • Exact Mass: 428.34052
  • Monoisotopic Mass: 428.340279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.06
  • Boiling Point: 620.7°C at 760 mmHg
  • Flash Point: 167.1°C
  • Refractive Index: 1.539
  • PSA: 58.2
  • LogP: 5.89000
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